Cas no 946384-29-8 (Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate
• CAS No: 946384-29-8
• MF: C₁₄H₂₄N₄O₃
• MW: 296.365363121033
• MDL: MFCD09027870
• CID: 5019802
• Update Time: 2026-02-28

Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate
• tert-Butyl 4-((5-methyl-1,2,4-oxadiazol-3-yl)methyl)-1,4-diazepane-1-carboxylate
• 4-(5-METHYL-[1,2,4]OXADIAZOL-3-YLMETHYL)-[1,4]DIAZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate

• MDL： MFCD09027870
• Inchi： 1S/C14H24N4O3/c1-11-15-12(16-21-11)10-17-6-5-7-18(9-8-17)13(19)20-14(2,3)4/h5-10H2,1-4H3
• InChI Key： OLBLWGRKUHFNEY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2=NOC(C)=N2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 1.4
• Topological Polar Surface Area: 71.7

Additional information on Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate

Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate (CAS No. 946384-29-8): A Comprehensive Overview

Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate (CAS No. 946384-29-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepanes and features a unique combination of functional groups that make it an interesting candidate for various applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic uses of this compound.

The chemical structure of Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate is characterized by a diazepane ring system substituted with a tert-butyl carboxylate group and a 5-methyl-1,2,4-oxadiazole moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The diazepane ring is known for its ability to interact with various biological targets, while the oxadiazole group provides additional stability and reactivity.

Synthesis of Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate typically involves multi-step processes that include the formation of the diazepane ring and subsequent functionalization with the oxadiazole group. One common approach involves the reaction of tert-butyl 4-formylpiperidine carboxylate with an appropriate nitrile to form the oxadiazole ring. This method has been reported in several recent studies and has proven to be efficient and scalable.

Recent research has focused on the biological activities of Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate. Studies have shown that this compound exhibits potent activity against various biological targets. For instance, it has been found to have significant anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary studies suggest that it may have potential as an antitumor agent due to its ability to modulate specific signaling pathways in cancer cells.

In the context of drug development, Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate has shown promise as a lead compound for further optimization. Its unique structure and biological activities make it an attractive candidate for medicinal chemists looking to develop new therapeutic agents. Ongoing research is focused on optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy through structural modifications.

One of the key challenges in the development of compounds like Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate is ensuring their safety and efficacy in preclinical and clinical trials. Recent advancements in computational methods and high-throughput screening technologies have facilitated the identification of promising candidates with improved drug-like properties. These tools have been instrumental in accelerating the drug discovery process and reducing the time and cost associated with bringing new drugs to market.

The potential applications of Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate extend beyond traditional pharmaceuticals. Its unique chemical structure makes it suitable for use in other areas such as agrochemicals and materials science. For example, derivatives of this compound have been explored for their use as crop protection agents due to their ability to inhibit specific enzymes involved in plant pathogen metabolism.

In conclusion, Tert-butyl 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane-1-carboxylate (CAS No. 946384-29-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and beyond. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.